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Compound of Interest

Compound Name: SR12343

Cat. No.: B3025790 Get Quote

SR12343 Technical Support Center
This technical support guide provides best practices, frequently asked questions, and

troubleshooting advice for the preparation and storage of SR12343 stock solutions, designed

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SR12343 stock solutions?

A1: The most highly recommended solvent for preparing SR12343 stock solutions for in vitro

use is dimethyl sulfoxide (DMSO).[1][2][3] It is soluble in DMSO at concentrations up to 100

mg/mL.[1][3] For animal studies, a formulation of DMSO, Tween 80, and water (10:10:80) has

been used. It is also soluble in Dimethylformamide (DMF) and Ethanol at up to 30 mg/mL.

Q2: What is the best way to store the solid powder form of SR12343?

A2: The solid powder of SR12343 should be stored at -20°C for long-term stability, where it can

be viable for up to 3 years. For shorter periods, it can be stored at 4°C for up to 2 years.

Q3: How should I store the prepared SR12343 stock solution?

A3: Prepared stock solutions of SR12343 should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).
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Q4: Can I store the stock solution at -20°C for more than a month?

A4: It is not recommended to store the stock solution at -20°C for longer than one month, as its

stability may be compromised. For storage periods exceeding one month, -80°C is the

recommended temperature.

Q5: Is SR12343 sensitive to light?

A5: While not explicitly stated in the provided information, it is good laboratory practice to store

stock solutions of chemical compounds in the dark to prevent potential photodegradation. One

source suggests storing the compound in a dry and dark place.

Troubleshooting Guide
Q1: My SR12343 powder is difficult to dissolve in DMSO. What should I do?

A1: If you are experiencing difficulty dissolving SR12343 in DMSO, gentle warming and

sonication can aid in dissolution. Ensure you are using a fresh, anhydrous grade of DMSO, as

hygroscopic (water-absorbed) DMSO can significantly impact solubility.

Q2: I see precipitation in my stock solution after thawing. What does this mean and what

should I do?

A2: Precipitation upon thawing can indicate that the compound has come out of solution. This

may be due to the concentration being too high for the storage temperature or from repeated

freeze-thaw cycles. If you observe precipitation, gently warm the solution and vortex or

sonicate to redissolve the compound completely before use. To prevent this, ensure your stock

solution concentration is appropriate and that it is aliquoted into single-use volumes.

Q3: My experimental results are inconsistent. Could the SR12343 stock solution be the

problem?

A3: Inconsistent results can arise from improper storage or handling of the SR12343 stock

solution. To ensure consistency, always follow the recommended storage conditions and avoid

multiple freeze-thaw cycles by preparing single-use aliquots. If you suspect the stock solution

has degraded, it is best to prepare a fresh solution.
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Data Presentation
Table 1: SR12343 Solubility

Solvent Maximum Solubility

DMSO 100 mg/mL (271.25 mM)

DMF 30 mg/mL

Ethanol 30 mg/mL

Table 2: Storage Conditions and Stability

Form Storage Temperature Stability Duration

Solid Powder -20°C 3 years

4°C 2 years

Stock Solution -80°C 6 months

-20°C 1 month

Experimental Protocols
Protocol for Preparing a 10 mM SR12343 Stock Solution in DMSO

Materials:

SR12343 powder (Molecular Weight: 368.66 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortexer

Sonicator (optional)
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Procedure:

1. Weigh out the desired amount of SR12343 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.6866 mg of SR12343.

2. Add the appropriate volume of DMSO to the SR12343 powder. For a 10 mM solution, if

you weighed 3.6866 mg, add 1 mL of DMSO.

3. Vortex the solution until the SR12343 is completely dissolved. If necessary, gently warm

the solution or use a sonicator to aid dissolution.

4. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

5. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Caption: Workflow for SR12343 stock solution preparation, storage, and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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